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Compound of Interest

Compound Name: Substance P, Free Acid

Cat. No.: B12430944

Get Quote

This guide provides detailed protocols, troubleshooting advice, and frequently asked questions

for the proper reconstitution and handling of lyophilized Substance P, Free Acid for research

applications.

Quantitative Data Summary
For consistent and reproducible results, it is crucial to adhere to the recommended storage and

handling conditions for Substance P, Free Acid. The following table summarizes key

quantitative data.
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Parameter Value Source(s)

Molecular Weight ~1348.6 g/mol [1][2][3]

Purity ≥ 95% [1][2]

Appearance White to off-white powder [1][2]

Recommended Solvents Water, DMSO [1][2][4]

Solubility in Water Up to 10 mg/mL [4]

Storage (Lyophilized)
Up to 6 months at 0-5°C;

Long-term at -20°C
[1][2]

Storage (Reconstituted)
Up to 5 days at 4°C; Up to 3

months at -20°C in aliquots
[1]

Experimental Protocols
Protocol for Reconstitution of Lyophilized Substance P,
Free Acid
This protocol outlines the standard procedure for reconstituting lyophilized Substance P, Free
Acid to a desired stock concentration.

Materials:

Vial of lyophilized Substance P, Free Acid

Sterile, oxygen-free water or 0.05 M acetic acid for enhanced stability

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the
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vial.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Solvent Addition: Carefully add the calculated volume of the chosen solvent (e.g., sterile

water) to the vial to achieve the desired concentration. For example, to create a 1 mg/mL

stock solution from a 5 mg vial, add 5 mL of solvent.

Dissolution: Gently swirl or vortex the vial to dissolve the powder completely. Avoid vigorous

shaking, which can cause foaming and denaturation.[5] A clear, colorless solution should be

obtained.[4]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the reconstituted

solution into smaller, single-use aliquots in sterile, low-protein-binding tubes.[1][4]

Storage: Store the aliquots at -20°C for up to 3 months.[1] For short-term use, the solution

can be kept at 4°C for up to 5 days.[1]
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Figure 1. Experimental workflow for the reconstitution of lyophilized Substance P, Free Acid.
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Troubleshooting Guide
Q: The lyophilized powder is not dissolving completely. What should I do?

A:

Confirm Solvent Choice: Substance P, Free Acid is soluble in water and DMSO.[2][4]

Ensure you are using a recommended solvent.

Check Concentration: Sigma-Aldrich reports achieving a clear, colorless solution at

concentrations up to 10 mg/mL in water.[4] If you are attempting a higher concentration,

solubility may be limited.

Gentle Agitation: Continue to gently mix the solution for a few more minutes.[5] If particulates

remain, you can try sonicating the solution for a very brief period, but be cautious as this can

degrade the peptide.

pH Adjustment: The stability of the peptide is higher at a lower pH.[4] Using a slightly acidic

solvent like 0.05 M acetic acid may aid both solubility and stability.

Q: I am concerned about the stability and biological activity of my reconstituted solution. How

can I minimize degradation?

A:

Oxidation Risk: The methionine residue in Substance P makes it susceptible to oxidation,

which can lead to a rapid loss of biological activity in aqueous solutions.[4]

Preventative Measures: To prevent oxidation, it is recommended to use oxygen-free water or

store the solution at a low pH (e.g., in 0.05 M acetic acid).[4]

Protein Stabilizers: Adding a carrier protein like Bovine Serum Albumin (BSA) or Human

Serum Albumin (HSA) at 1% can increase the stability of the solution.[4]

Avoid Freeze-Thaw Cycles: The most critical step for maintaining stability is to aliquot the

stock solution into single-use volumes after reconstitution and before freezing. This prevents

the damage caused by repeated freezing and thawing.[1][4]
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Q: My reconstituted solution has been stored for a while. How do I know if it is still active?

A:

Storage Time: Reconstituted Substance P is stable for up to 5 days at 4°C and for up to 3

months when stored at -20°C.[1] If stored longer, its activity may be compromised.

Functional Assay: The definitive way to confirm biological activity is to perform a functional

assay. Substance P activates the neurokinin-1 (NK1) receptor, a G protein-coupled receptor

(GPCR), leading to the stimulation of second messengers like inositol

trisphosphate/diacylglycerol (IP3/DAG) and cyclic adenosine monophosphate (cAMP).[6] A

cell-based assay measuring calcium flux or cAMP levels in response to the peptide can

validate its activity.

Frequently Asked Questions (FAQs)
Q1: What is Substance P, Free Acid? Substance P is an 11-amino acid neuropeptide

belonging to the tachykinin family.[6][7] It is involved in various physiological processes,

including pain transmission, inflammation, and smooth muscle contraction.[4][6] The "Free

Acid" form refers to the C-terminus ending in a carboxyl group rather than an amide.

Q2: What is the primary signaling pathway for Substance P? Substance P primarily acts by

binding to the neurokinin-1 receptor (NK1R), which is a G protein-coupled receptor.[7] This

binding activates signaling cascades that stimulate the production of second messengers such

as IP3/DAG and cAMP, leading to downstream cellular responses.[6]
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Figure 2. Simplified signaling pathway of Substance P via the NK1 receptor.

Q3: What is the recommended solvent for reconstitution? Water is the most commonly

recommended solvent.[1][4] DMSO is also a viable option.[2] For enhanced stability against

oxidation, using 0.05 M acetic acid is advisable.[4]

Q4: How should I store the lyophilized powder before reconstitution? The lyophilized powder

should be stored at 0-5°C for short-term storage (up to 6 months) or at -20°C for long-term

storage.[1][2]

Q5: Why is it critical to avoid repeated freeze-thaw cycles? Repeatedly freezing and thawing a

peptide solution can cause denaturation and aggregation, leading to a significant loss of

biological activity. Aliquoting the stock solution into single-use volumes is the best practice to

preserve the peptide's integrity.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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